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Compound of Interest

Compound Name: 3,4,4-Trimethylpent-1-ene

Cat. No.: B14752828 Get Quote

Performance Benchmark: Poly(4-methyl-1-
pentene) and its Alternatives
A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive performance comparison of poly(4-methyl-1-pentene)

(PMP), a high-performance thermoplastic, with two widely used polymers: polypropylene (PP)

and polycarbonate (PC). The information presented herein is intended for researchers,

scientists, and professionals in drug development who require a clear understanding of the

material properties of these polymers for their applications.

While the initial topic of interest was "3,4,4-Trimethylpent-1-ene-based polymers," publicly

available data for polymers derived from this specific monomer is scarce. Therefore, this guide

focuses on the structurally similar and commercially significant poly(4-methyl-1-pentene), often

referred to by its trade name TPX®.

Quantitative Performance Data
The following tables summarize the key mechanical, thermal, and electrical properties of PMP,

PP (homopolymer), and PC. All data is presented with corresponding ASTM or ISO standard

test methods to ensure a reliable comparison.

Table 1: Mechanical Properties
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Property
Test
Method

Poly(4-
methyl-1-
pentene)
(PMP)

Polypropyle
ne (PP)
Homopolym
er

Polycarbon
ate (PC)

Unit

Density ASTM D792 0.83 - 0.84[1] 0.90 - 0.91 1.20 - 1.22 g/cm³

Tensile

Strength
ASTM D638 24 - 28 31 - 41 55 - 75 MPa

Tensile

Modulus
ASTM D638 1.5 - 1.7 1.1 - 1.6 2.3 - 2.4 GPa

Elongation at

Break
ASTM D638 10 - 50 100 - 600 100 - 150 %

Flexural

Strength
ASTM D790 35 - 41 41 - 55 85 - 105 MPa

Flexural

Modulus
ASTM D790 1.4 - 1.6 1.2 - 1.7 2.3 - 2.4 GPa

Izod Impact

Strength

(Notched)

ASTM D256 20 - 80 20 - 100 600 - 850 J/m

Table 2: Thermal Properties
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Property
Test
Method

Poly(4-
methyl-1-
pentene)
(PMP)

Polypropyle
ne (PP)
Homopolym
er

Polycarbon
ate (PC)

Unit

Melting

Temperature
ASTM D3418 220 - 240[2] 160 - 166[1]

~155 (Vicat

Softening)
°C

Heat

Deflection

Temperature

@ 0.45 MPa

ASTM D648 110 - 130 95 - 105 138 - 144 °C

Vicat

Softening

Point

ASTM D1525 160 - 178 150 - 160 ~150 °C

Coefficient of

Linear

Thermal

Expansion

ASTM D696 11.7 x 10⁻⁵
5.8 - 10 x

10⁻⁵

6.5 - 7.0 x

10⁻⁵
/°C

Thermal

Conductivity
ASTM C177 ~0.17 0.1 - 0.22 0.19 - 0.22 W/(m·K)

Table 3: Electrical Properties
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Property
Test
Method

Poly(4-
methyl-1-
pentene)
(PMP)

Polypropyle
ne (PP)
Homopolym
er

Polycarbon
ate (PC)

Unit

Dielectric

Constant @ 1

MHz

ASTM D150 2.12[3] 2.2 - 2.3 2.9 - 3.0 -

Dissipation

Factor @ 1

MHz

ASTM D150 < 0.0001 < 0.0005
0.0009 -

0.001
-

Volume

Resistivity
ASTM D257 > 10¹⁶ > 10¹⁶ > 10¹⁶ Ω·cm

Dielectric

Strength
ASTM D149 20 - 28 20 - 30 15 - 25 kV/mm

Experimental Protocols
Detailed methodologies for the key experiments cited in the data tables are outlined below.

Tensile Properties (ASTM D638)
This test method determines the tensile properties of plastics.

Specimen Preparation: Test specimens are prepared in a standard "dumbbell" or "dogbone"

shape through injection molding or machining from a sheet. The dimensions of the specimen

depend on the material's thickness and rigidity.

Conditioning: Specimens are conditioned at a standard temperature (23 ± 2 °C) and relative

humidity (50 ± 5%) for at least 40 hours prior to testing to ensure consistency.[4]

Procedure:

The conditioned specimen is securely mounted in the grips of a universal testing machine

(UTM).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://infinitalab.com/blogs/astm-d638-tensile-testing-methods-for-plastics/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An extensometer is attached to the specimen to accurately measure elongation.

A uniaxial tensile load is applied to the specimen at a constant rate of crosshead

movement until the specimen fractures.[4][5][6] The speed of the test is determined by the

material specification.[5]

Data Analysis: The test yields critical data including tensile strength, tensile modulus,

elongation at yield, and elongation at break.[6]

Flexural Properties (ASTM D790)
This test method is used to determine the flexural strength and flexural modulus of plastics.

Specimen Preparation: A rectangular bar of a specified dimension is used as the test

specimen.[7]

Conditioning: Similar to tensile testing, specimens are conditioned under standard

temperature and humidity conditions.

Procedure:

The test specimen is placed on two supports.

A load is applied to the center of the specimen (three-point bending) at a constant rate of

crosshead movement until the specimen breaks or reaches a specified strain (typically

5%).[8][9]

Data Analysis: The load and deflection data are used to calculate the flexural strength (the

maximum stress the material can withstand before yielding) and the flexural modulus (a

measure of stiffness).[9]

Thermal Transitions by DSC (ASTM D3418)
Differential Scanning Calorimetry (DSC) is used to determine the thermal transition

temperatures of polymers, such as the melting temperature (Tm) and the glass transition

temperature (Tg).[10]
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Specimen Preparation: A small sample of the material (typically 5-10 mg) is weighed and

hermetically sealed in an aluminum pan.[11]

Procedure:

The sample pan and a reference pan (usually empty) are placed in the DSC instrument.

The instrument heats the sample and reference at a controlled rate.[10]

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured as a function of temperature.

Data Analysis: The resulting thermogram shows peaks and shifts in the baseline that

correspond to thermal transitions. The melting temperature is identified as the peak of the

melting endotherm, and the glass transition is observed as a step change in the baseline.[10]

Dielectric Constant (ASTM D150)
This test method covers the determination of the dielectric constant and dissipation factor of

solid electrical insulating materials.

Specimen Preparation: A flat sheet or molded plaque of the material with a uniform thickness

is used. The specimen must be larger than the electrodes.

Procedure:

The specimen is placed between two electrodes.

The capacitance of the specimen is measured using a capacitance bridge at a specified

frequency (e.g., 1 MHz).

The capacitance of the empty space between the electrodes (with air as the dielectric) is

also measured.

Data Analysis: The dielectric constant is calculated as the ratio of the capacitance of the

material to the capacitance of the air gap. The dissipation factor, which indicates the energy

loss of the material, is also determined from the measurements.
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Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the polymerization process of poly(4-methyl-1-pentene) and a

general workflow for polymer performance benchmarking.
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Caption: Polymerization of 4-methyl-1-pentene to PMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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